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Compound of Interest

Compound Name: Cis-Zeatin

Cat. No.: B600781

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cis-Zeatin, a naturally occurring cytokinin, plays a crucial role in the regulation of plant growth
and development. Though often considered less biologically active than its trans-isomer, recent
research has highlighted its significance, particularly in stress responses. This technical guide
provides an in-depth analysis of the molecular structure and chemical properties of cis-Zeatin,
offering valuable data for researchers in agricultural biotechnology, plant science, and drug
development. The guide details experimental protocols for its extraction, quantification, and
bioactivity assessment, and visualizes its metabolic and signaling pathways to facilitate a
deeper understanding of its function.

Molecular Structure of cis-Zeatin

Cis-Zeatin is an adenine-derivative cytokinin characterized by an isoprenoid side chain
attached at the N6 position of the purine ring. The defining feature of its stereochemistry is the
cis configuration of the double bond within this side chain.

Chemical Identity
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Identifier Value

27)-2-methyl-4-(9H-purin-6-ylamino)but-2-en-1-
IUPAC Name (22) yl-4-(9H-p Y )

ol[1][Z]
(2)-Zeatin, cZ, 6-(4-Hydroxy-3-methyl-cis-2-
Synonyms ) )
butenylamino)purine[1][3]
CAS Number 32771-64-5[1]
Chemical Formula C10H13Ns0
Molecular Weight 219.24 g/mol

Chemical Properties of cis-Zeatin

The chemical properties of cis-Zeatin are fundamental to its biological activity, influencing its
solubility, stability, and interaction with cellular components.

Solubility and Stability

Quantitative data regarding the solubility and stability of cis-Zeatin is crucial for its effective
use in experimental settings.

Property Value Conditions
Solubility Soluble DMSO, Methanol
Sparingly Soluble Aqueous Buffers

10 mg/mL Glacial Acetic Acid

Stability > 4 years Solid form at -20°C

Note: For agueous solutions, it is recommended to first dissolve cis-Zeatin in DMSO and then
dilute with the aqueous buffer.

Biosynthesis and Metabolism of cis-Zeatin
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Cis-Zeatin is synthesized in plants primarily through the tRNA degradation pathway. Its
metabolism involves several enzymatic modifications that regulate its activity and

concentration.

Biosynthesis Pathway

The biosynthesis of cis-Zeatin initiates with the prenylation of adenine residues in specific
tRNA molecules by tRNA-isopentenyltransferases (tRNA-IPTs). The subsequent degradation of
these modified tRNASs releases cis-Zeatin precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Molecular Structure and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b600781#molecular-structure-and-chemical-
properties-of-cis-zeatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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